Cas no 500-08-3 (N-(5-nitro-1,3-thiazol-2-yl)formamide)
N-(5-nitro-1,3-thiazol-2-yl)formamide is a nitro-substituted thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the nitro group and formamide functionality, make it a valuable intermediate in the synthesis of bioactive compounds. The compound exhibits reactivity suitable for further functionalization, enabling the development of novel heterocyclic derivatives. Its stability under standard conditions and well-defined chemical properties facilitate its use in controlled synthetic pathways. Researchers may explore its utility in antimicrobial or antiparasitic agent development due to the pharmacophoric significance of the nitro-thiazole scaffold. The compound is typically handled under controlled laboratory conditions to ensure purity and consistency in experimental applications.
500-08-3 structure
Product Name:N-(5-nitro-1,3-thiazol-2-yl)formamide
CAS No:500-08-3
MF:C4H3N3O3S
MW:173.149918794632
MDL:MFCD00866797
CID:371197
PubChem ID:219073
Update Time:2025-06-07
N-(5-nitro-1,3-thiazol-2-yl)formamide Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-(5-nitro-2-thiazolyl)-
- N-(5-nitro-1,3-thiazol-2-yl)formamide
- 291.c.51
- 2-Formamido-5-nitrothiazole
- AC1Q6QT5
- Aroxine
- Forminitrazol
- Forminitrazole
- Forminitrazole [INN:BAN]
- N-(5-Nitro-thiazol-2-yl)-formamid
- N-(5-nitrothiazol-2-yl)formamide
- N-(5-nitro-thiazol-2-yl)-formamide
- UNII-GTW8DB3OVN
- 500-08-3
- NSC293626
- NSC-293626
- CHEMBL2107460
- Formamide, N-(5-nitro-2-thiazolyl)-
- EN300-253755
- SCHEMBL1643044
- FORMINITRAZOLE [INN]
- DTXSID10198169
- NS00123987
- formamido-5-nitrothiazole
- AKOS006271735
- 291 C 51
- Q27279275
- Z1198155467
- NSC 293626
- GTW8DB3OVN
-
- MDL: MFCD00866797
- Inchi: 1S/C4H3N3O3S/c8-2-6-4-5-1-3(11-4)7(9)10/h1-2H,(H,5,6,8)
- InChI Key: ODLJCVGAFRZOOB-UHFFFAOYSA-N
- SMILES: S1C(NC=O)=NC=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 172.98959
- Monoisotopic Mass: 172.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.718
- Boiling Point: 355.8°Cat760mmHg
- Flash Point: 169°C
- Refractive Index: 1.703
- PSA: 85.13
- LogP: 1.85170
N-(5-nitro-1,3-thiazol-2-yl)formamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(5-nitro-1,3-thiazol-2-yl)formamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N926370-25mg |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926370-50mg |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N926370-250mg |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 250mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-253755-0.05g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 0.05g |
$42.0 | 2024-06-19 | |
| Enamine | EN300-253755-0.1g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 0.1g |
$66.0 | 2024-06-19 | |
| Enamine | EN300-253755-0.25g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 0.25g |
$92.0 | 2024-06-19 | |
| Enamine | EN300-253755-0.5g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 0.5g |
$175.0 | 2024-06-19 | |
| Enamine | EN300-253755-1.0g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 1.0g |
$256.0 | 2024-06-19 | |
| Enamine | EN300-253755-2.5g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 2.5g |
$503.0 | 2024-06-19 | |
| Enamine | EN300-253755-5.0g |
N-(5-nitro-1,3-thiazol-2-yl)formamide |
500-08-3 | 95% | 5.0g |
$743.0 | 2024-06-19 |
N-(5-nitro-1,3-thiazol-2-yl)formamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
500-08-3 (N-(5-nitro-1,3-thiazol-2-yl)formamide) Related Products
- 140-40-9(Nithiamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent